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Introduction

Endothelial nitric oxide synthase (eNOS) is a critical enzyme in the vasculature, responsible for
the production of nitric oxide (NO), a key signaling molecule involved in vasodilation, anti-
inflammatory processes, and anti-thrombotic effects. The activity of eNOS is tightly regulated
by post-translational modifications, including phosphorylation at various sites. Phosphorylation
at Threonine 495 (pT495) is generally considered an inhibitory modification, leading to a
phenomenon known as eNOS uncoupling. In this state, eNOS produces superoxide radicals
instead of NO, contributing to oxidative stress and endothelial dysfunction.

The eNOS pT495 decoy peptide is a synthetic peptide designed to competitively inhibit the
phosphorylation of eNOS at the T495 residue.[1][2] By preventing this inhibitory
phosphorylation, the decoy peptide aims to maintain eNOS in a coupled, NO-producing state,
thereby offering a potential therapeutic strategy for conditions associated with endothelial
dysfunction, such as ventilator-induced lung injury.[1][2][3]

These application notes provide a comprehensive guide for researchers to determine the
optimal concentration of the eNOS pT495 decoy peptide for their specific in vitro experimental
models.
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Mechanism of Action

The eNOS pT495 decoy peptide functions as a competitive substrate for the kinase
responsible for phosphorylating eNOS at Threonine 495, primarily Protein Kinase C (PKC). The
decoy peptide mimics the phosphorylation site of eNOS, sequestering the kinase and
preventing it from acting on the native eNOS enzyme. This leads to a reduction in pT495-eNOS
levels, thereby preserving eNOS coupling and its capacity to produce nitric oxide.

Signaling Pathway of eNOS Regulation and Decoy Peptide Intervention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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